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Compound of Interest

Compound Name:
1H-Benzothiazole,6-bromo-5-

methoxy-

CAS No.: 939803-90-4

Cat. No.: B3308756

Get Quote

CAS Registry Number: 939803-90-4 Molecular Formula: C₈H₆BrNOS Molecular Weight:

244.11 g/mol

Executive Summary
The 5-methoxy-6-bromobenzothiazole scaffold represents a "privileged structure" in medicinal

chemistry, particularly within the central nervous system (CNS) and diagnostic imaging sectors.

Its utility is derived from a specific substitution pattern: the 5-methoxy group functions as a

critical hydrogen-bond acceptor mimicking neurotransmitter oxygenation patterns, while the 6-

bromine atom serves as a high-fidelity orthogonal handle for palladium-catalyzed cross-

coupling.

This guide details the physicochemical properties, synthetic routes, and application of this

scaffold in the development of PDE10A inhibitors, Amyloid-β (Aβ) PET tracers, and red-shifted

bioluminescent probes.
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For CNS-targeted drug discovery, the 5-methoxy-6-bromobenzothiazole core offers an optimal

balance of lipophilicity and polarity.

Property Value (Approx.) Significance

cLogP 3.2 - 3.5

Highly lipophilic; facilitates

blood-brain barrier (BBB)

penetration.

TPSA ~41 Å²
Well below the 90 Å² threshold

for CNS penetration.

H-Bond Acceptors 3 (N, O, S)

The 5-OMe oxygen is often a

key pharmacophoric point for

binding pockets.

Electronic Effect Donor-Acceptor

5-OMe (EDG) activates the

ring; 6-Br (EWG/Halogen)

allows functionalization.

pKa (Conj. Acid) ~1-2

The thiazole nitrogen is weakly

basic; protonation occurs only

at low pH.

Structural Logic: The "5,6-Vector"
The 5,6-substitution pattern creates a specific electronic and steric vector. Unlike the 6-

substituted benzothiazoles (common in Riluzole), the addition of the 5-methoxy group

introduces a steric "buttress" effect and an electronic push that stabilizes the C-6 position

against metabolic debromination while keeping it reactive for catalysis.

Synthetic Accessibility & Reactivity
The synthesis of this scaffold is typically achieved via Jacobsen Cyclization or Herz Reaction

pathways. The core reactivity is defined by the orthogonality between the thiazole C-2 position

and the benzene C-6 position.

Diagram 1: Synthetic Logic & Functionalization Tree
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The following diagram illustrates the de novo synthesis of the core and its divergent

functionalization capabilities.
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Figure 1: Synthetic workflow from aniline precursors to the 5-methoxy-6-bromobenzothiazole

core and subsequent divergent coupling reactions.[1][2][3]

Medicinal Chemistry Applications
A. CNS Imaging (Amyloid PET Tracers)
The benzothiazole moiety is the pharmacophore of Pittsburgh Compound B (PiB), the gold

standard for imaging amyloid plaques in Alzheimer's disease.

Mechanism: The planar benzothiazole intercalates into the hydrophobic grooves of

-sheet rich amyloid fibrils.

Role of Scaffold: The 5-methoxy-6-bromo core is a precursor for "second-generation"

tracers. The 6-Br allows for the late-stage introduction of radiolabels (e.g.,

C-methylation or

F-fluoroalkylation via Stille coupling) or the attachment of polyethylene glycol (PEG) chains
to modulate lipophilicity.

B. PDE10A Inhibitors
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Phosphodiesterase 10A (PDE10A) is a therapeutic target for schizophrenia.

Mechanism: Inhibitors require a heteroaromatic core to stack against a phenylalanine

residue (Phe696) in the enzyme's selectivity pocket.

Role of Scaffold: The 5-methoxy group accepts a hydrogen bond from the enzyme

backbone, while the 6-position is coupled to a heteroaryl "tail" (e.g., a substituted pyrazole or

pyridine) that extends into the solvent-exposed region.

Experimental Protocols
Protocol A: Synthesis of 2-Amino-6-bromo-5-
methoxybenzothiazole
A self-validating protocol for generating the stable amine intermediate.

Reagents: 3-Bromo-4-methoxyaniline (1.0 eq), KSCN (4.0 eq), Bromine (

, 1.0 eq), Glacial Acetic Acid.

Dissolution: Dissolve 3-bromo-4-methoxyaniline (10 mmol) in glacial acetic acid (20 mL)

cooled to 0-5°C.

Thiocynation: Add KSCN (40 mmol) and stir for 15 minutes.

Cyclization: Add bromine (10 mmol) dropwise in acetic acid (5 mL) over 30 minutes. Maintain

temperature below 5°C to prevent over-bromination.

Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. A yellow

precipitate (hydrobromide salt) will form.

Workup: Pour the mixture into ice water (100 mL). Neutralize with Ammonium Hydroxide (

) to pH 8-9.

Isolation: Filter the resulting solid, wash with cold water, and recrystallize from Ethanol.

Validation:
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TLC: (Hexane:EtOAc 7:3) should show a single spot

.

Yield: Expect 70-85%.

Protocol B: C-6 Suzuki-Miyaura Coupling
Standardizing the functionalization of the bromine handle.

Reagents: Scaffold (1.0 eq), Arylboronic acid (1.2 eq),

(5 mol%),

(2.0 eq), Dioxane/Water (4:1).

Degassing: Combine solvent and base in a sealed tube; sparge with Argon for 10 mins.

Addition: Add the 5-methoxy-6-bromobenzothiazole, boronic acid, and catalyst.

Heating: Heat to 90°C for 12 hours.

Purification: Filter through Celite, concentrate, and purify via silica flash chromatography.

Note: The 5-methoxy group slightly deactivates the oxidative addition compared to a 5-H

analog; slightly higher catalyst loading (5%) ensures completion.

Biological Signaling & SAR Logic
Diagram 2: Pharmacophore & Interaction Map
This diagram visualizes how the scaffold interacts within a generic kinase or amyloid binding

pocket.
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Figure 2: Structure-Activity Relationship (SAR) map detailing the pharmacophoric contributions

of the 5-methoxy and 6-bromo substituents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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